Cas no 2231664-72-3 ((5S)-6,7-dihydro-5H-cyclopenta[c]pyridine-1,5-diamine;dihydrochloride)

• Product Name: (5S)-6,7-dihydro-5H-cyclopenta[c]pyridine-1,5-diamine;dihydrochloride
• CAS No: 2231664-72-3
• MF: C₈H₁₃Cl₂N₃
• MW: 222.114919424057
• CID: 5697945
• PubChem ID: 135394911
• Update Time: 2026-03-11

(5S)-6,7-dihydro-5H-cyclopenta[c]pyridine-1,5-diamine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (5S)-6,7-dihydro-5H-cyclopenta[c]pyridine-1,5-diamine;dihydrochloride
• PS-15749
• 2231664-72-3
• P18166
• (5S)-5H,6H,7H-Cyclopenta[c]pyridine-1,5-diamine diHCl
• (5S)-5H,6H,7H-cyclopenta[c]pyridine-1,5-diamine dihydrochloride
• (5S)-6,7-dihydro-5H-cyclopenta[c]pyridine-1,5-diamine dihydrochloride
• (5S)-6,7-DIHYDRO-5H-CYCLOPENTA[C]PYRIDINE-1,5-DIAMINE2HCL
• (5S)-6,7-DIHYDRO-5H-CYCLOPENTA[C]PYRIDINE-1,5-DIAMINE 2HCL

• Inchi： 1S/C8H11N3.2ClH/c9-7-2-1-6-5(7)3-4-11-8(6)10;;/h3-4,7H,1-2,9H2,(H2,10,11);2*1H/t7-;;/m0../s1
• InChI Key： WBRPPQHUNQRULX-KLXURFKVSA-N
• SMILES： Cl.Cl.N[C@@H]1C2C=CN=C(C=2CC1)N

Computed Properties

• Exact Mass: 221.0486528g/mol
• Monoisotopic Mass: 221.0486528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 148
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.9Ų

Additional information on (5S)-6,7-dihydro-5H-cyclopenta[c]pyridine-1,5-diamine;dihydrochloride

Comprehensive Overview of (5S)-6,7-dihydro-5H-cyclopenta[c]pyridine-1,5-diamine;dihydrochloride (CAS No. 2231664-72-3)

The compound (5S)-6,7-dihydro-5H-cyclopenta[c]pyridine-1,5-diamine;dihydrochloride (CAS No. 2231664-72-3) is a highly specialized chemical entity with significant potential in pharmaceutical research and development. This dihydrochloride salt derivative of a cyclopenta[c]pyridine scaffold has garnered attention due to its unique structural features and potential biological activities. Researchers are particularly interested in its stereospecific (5S) configuration, which often plays a critical role in drug-receptor interactions.

In recent years, the scientific community has shown growing interest in small molecule modulators targeting various biological pathways. The cyclopenta[c]pyridine core present in this compound shares structural similarities with many FDA-approved drugs, making it a valuable scaffold for medicinal chemistry explorations. The presence of two amine functional groups at positions 1 and 5, along with the dihydrochloride salt form, enhances its solubility profile for biological testing.

The pharmaceutical industry's current focus on precision medicine and targeted therapies aligns well with the potential applications of CAS No. 2231664-72-3. Many researchers are investigating similar compounds for their ability to interact with specific enzyme targets or receptor subtypes. The chiral center at position 5 (S-configuration) makes this compound particularly interesting for studies involving stereoselective binding and molecular recognition phenomena.

From a synthetic chemistry perspective, the preparation of (5S)-6,7-dihydro-5H-cyclopenta[c]pyridine-1,5-diamine;dihydrochloride requires careful consideration of stereochemical control during the synthetic route. The pharmaceutical development community frequently searches for information about chiral synthesis methods and salt formation techniques, both of which are relevant to this compound. The dihydrochloride salt form is particularly valuable for improving physicochemical properties and drug-like characteristics.

Analytical characterization of CAS No. 2231664-72-3 typically involves advanced techniques such as chiral HPLC, mass spectrometry, and X-ray crystallography to confirm the stereochemical purity and salt form. These analytical methods are frequently searched by quality control specialists and process chemists working in pharmaceutical development. The compound's stability under various conditions is another area of interest for researchers looking to develop stable formulations.

In the context of drug discovery, the cyclopenta[c]pyridine moiety present in this compound represents a privileged structure that appears in several bioactive molecules. Current trends in pharmaceutical research emphasize the importance of such heterocyclic scaffolds for designing new therapeutic agents. The specific substitution pattern and stereochemistry of this compound make it a potentially valuable chemical probe or lead compound for various biological targets.

The scientific literature contains growing references to similar fused ring systems and their applications in addressing unmet medical needs. Researchers investigating kinase inhibitors, GPCR modulators, or epigenetic targets may find the structural features of this compound particularly relevant. The presence of two primary amine groups offers multiple points for structure-activity relationship (SAR) explorations and molecular optimization efforts.

From a patent landscape perspective, compounds containing the cyclopenta[c]pyridine core have been claimed in various applications, highlighting the commercial potential of this chemical class. Intellectual property searches related to novel therapeutic compounds often focus on such distinctive scaffolds. The specific stereochemistry and substitution pattern of CAS No. 2231664-72-3 may offer opportunities for patentable innovations in drug development.

In formulation development, the dihydrochloride salt form of this compound offers advantages in terms of aqueous solubility and crystalline properties, which are critical factors for oral bioavailability. These characteristics align with current industry preferences for developability properties in drug candidates. Pharmaceutical scientists frequently search for information about salt selection strategies and their impact on drug performance.

The environmental fate and green chemistry aspects of synthesizing such specialized compounds are becoming increasingly important considerations. Researchers are looking for atom-economical routes to construct such fused heterocycles, and the synthetic approach to CAS No. 2231664-72-3 could benefit from these emerging methodologies. The pharmaceutical industry's focus on sustainable chemistry makes this a relevant topic for discussion.

In conclusion, (5S)-6,7-dihydro-5H-cyclopenta[c]pyridine-1,5-diamine;dihydrochloride (CAS No. 2231664-72-3) represents an intriguing chemical entity with multiple potential applications in pharmaceutical research. Its unique combination of stereochemistry, functional group arrangement, and salt form make it a valuable compound for various investigations in medicinal chemistry and drug discovery. As research continues to explore novel heterocyclic compounds for therapeutic applications, this specific molecule may play a role in future scientific advancements.